6-fluoro-1-(4-fluorobenzyl)-7-(piperidin-1-yl)-3-(m-tolylsulfonyl)quinolin-4(1H)-one

• IUPAC Name: 6-fluoro-1-[(4-fluorophenyl)methyl]-3-(3-methylphenyl)sulfonyl-7-piperidin-1-ylquinolin-4-one
• InChI: InChI=1S/C28H26F2N2O3S/c1-19-6-5-7-22(14-19)36(34,35)27-18-32(17-20-8-10-21(29)11-9-20)25-16-26(31-12-3-2-4-13-31)24(30)15-23(25)28(27)33/h5-11,14-16,18H,2-4,12-13,17H2,1H3
• InChI Key: LHVUUPGDIPVZCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)C2=CN(C3=CC(=C(C=C3C2=O)F)N4CCCCC4)CC5=CC=C(C=C5)F
• Molecular Formula: C28H26F2N2O3S
• Molecular Weight: 508.6 g/mol

Description

6-fluoro-1-(4-fluorobenzyl)-7-(piperidin-1-yl)-3-(m-tolylsulfonyl)quinolin-4(1H)-one is a useful research compound. Its molecular formula is C28H26F2N2O3S and its molecular weight is 508.58. The purity is usually 95%.
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Scientific Research Applications

Preclinical Pharmacology and Pharmacokinetics

One study explores the pharmacodynamic and pharmacokinetic properties of CERC-301, an orally bioavailable selective N-methyl-D-aspartate (NMDA) receptor subunit 2B (GluN2B) antagonist. The research aimed at developing a translational approach based on receptor occupancy to guide dose selection in clinical trials for major depressive disorder. This demonstrates the application of fluorinated compounds in investigating neurological conditions and the development of targeted therapies (Garner et al., 2015).

Drug-Drug Interaction Studies

Fluoroquinolone antibiotics, which share structural characteristics with the compound , have been studied for their potential to block neuromuscular transmission. This research is essential for understanding the safety and mechanism of action of fluoroquinolones, especially in conditions that compromise neuromuscular transmission, highlighting the broader applications of fluorinated compounds in safety pharmacology (Sieb, 1998).

Environmental and Health Impact Studies

The presence and impact of perfluorinated chemicals, structurally related to the compound of interest, in the environment and human health have been extensively studied. These studies provide crucial insights into the bioaccumulation, distribution, and potential health impacts of fluorochemicals, informing environmental health policies and practices (Kannan et al., 2004).

Metabolic and Excretion Profiles

Research on the disposition, metabolism, and excretion of SB-649868, an orexin receptor antagonist, in humans showcases the utility of fluorinated compounds in developing novel therapeutics for insomnia. This work highlights the importance of understanding the pharmacokinetics and metabolic pathways of new drugs for optimizing their efficacy and safety profiles (Renzulli et al., 2011).

Exposure Assessment and Toxicology

Studies assessing human exposure to polyfluoroalkyl chemicals and their toxicological implications contribute significantly to our understanding of the environmental and health impacts of these compounds. This research is pivotal in identifying sources of exposure, understanding the mechanisms of action, and developing strategies to mitigate potential health risks (Calafat et al., 2007).